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Compound of Interest

Compound Name: Platinum(1V) bromide

Cat. No.: B3418968

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Platinum (IV) Bromide (PtBra), a
compound of increasing interest in materials science and drug development. This document
details its physicochemical properties, outlines synthetic and characterization methodologies,

and explores its potential applications, particularly focusing on its relevance to drug discovery
and catalysis.

Core Properties of Platinum Tetrabromide

Platinum tetrabromide is an inorganic compound where platinum exists in a +4 oxidation state.
It is a brownish-black or dark red solid material.[1] Key quantitative data for this compound are
summarized in the table below.

Property Value Reference
Molecular Formula PtBra [11[2]
Molecular Weight 514.70 g/mol [2]
Brownish-black or dark red
Appearance ) [1]
solid
Melting Point 180°C (decomposes) [1]
CAS Number 68938-92-1 [2]
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Synthesis and Characterization

While specific, detailed experimental protocols for the synthesis of platinum tetrabromide are
not readily available in publicly accessible literature, several synthetic routes have been
described.[1]

Experimental Protocols: Synthesis

General Synthetic Routes:

» Direct Bromination of Platinum: This method involves the direct reaction of elemental
platinum with bromine gas at elevated temperatures under controlled conditions. The
stoichiometry of the reactants and the reaction temperature are critical parameters to ensure
the formation of the Pt(IV) oxidation state.

o Decomposition of Hexabromoplatinic(IV) Acid: Another reported method is the thermal
decomposition of the nonahydrate of hexabromoplatinic(IV) acid (H2PtBrs-9H20) at
approximately 280°C.

o Oxidation of Lower Platinum Bromides: Platinum tetrabromide can also be prepared by
heating tris(platinum bromide) at a bromine partial pressure of 1.01x10° Pa and a
temperature above 405°C.

Generalized Laboratory-Scale Synthesis Protocol (lllustrative):

A generalized protocol based on the direct bromination method is outlined below. Note that this
is an illustrative procedure and requires optimization and adherence to stringent safety
protocols.

e Preparation: A known mass of high-purity platinum metal powder or foil is placed in a quartz
reaction tube.

e Reaction Setup: The reaction tube is placed inside a tube furnace equipped with a gas inlet
and outlet. The system is first purged with an inert gas (e.g., argon) to remove air and
moisture.
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e Bromination: A controlled flow of bromine vapor, carried by an inert gas, is passed over the
heated platinum. The temperature of the furnace is gradually increased to the optimal
reaction temperature, which needs to be empirically determined.

e Reaction Monitoring: The reaction progress is monitored by observing the change in the
appearance of the platinum metal and the formation of the dark-colored platinum
tetrabromide product.

« |solation and Purification: After the reaction is complete, the system is cooled to room
temperature under an inert atmosphere. The crude platinum tetrabromide is then collected.
Purification can be attempted by techniques such as sublimation under reduced pressure,
although its thermal decomposition at 180°C presents a challenge.

Experimental Protocols: Characterization

The characterization of platinum tetrabromide is crucial to confirm its identity, purity, and
structure. A combination of spectroscopic and analytical techniques is typically employed.

o X-ray Crystallography: This is the definitive method for determining the solid-state structure
of platinum tetrabromide. It would confirm the octahedral coordination geometry of the
platinum center and the connectivity of the atoms in the crystal lattice.

o Elemental Analysis: This technique is used to determine the elemental composition (Pt and
Br) of the synthesized compound, providing a confirmation of its empirical formula.

e Mass Spectrometry: Mass spectrometry can be used to determine the molecular weight of
the compound and to analyze its fragmentation pattern, which can provide structural
information.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: While platinum has an NMR active
isotope (1°°Pt), the paramagnetic nature of some platinum compounds can make NMR
challenging. However, for diamagnetic Pt(IV) complexes, 1°>Pt NMR can provide valuable
information about the electronic environment of the platinum nucleus.

 Infrared (IR) and Raman Spectroscopy: These vibrational spectroscopy techniques can be
used to identify the Pt-Br stretching frequencies, providing information about the bonding
within the molecule.
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Applications in Research and Development

Platinum compounds, including Pt(IV) complexes, are at the forefront of research in catalysis
and drug development.

Catalysis

Platinum catalysts are widely used in organic synthesis due to their high activity and selectivity.
Platinum tetrabromide can serve as a precursor for the synthesis of various platinum-based
catalysts. These catalysts are employed in a range of reactions, including hydrosilylation and
cycloaddition reactions.

Drug Development

Platinum-based drugs, such as cisplatin and carboplatin, are mainstays in cancer
chemotherapy. The primary mechanism of action of these drugs is the formation of adducts
with DNA, which ultimately leads to cell cycle arrest and apoptosis.[3] Pt(IV) complexes are
being actively investigated as next-generation anticancer agents due to their potential for oral
administration and reduced side effects. These complexes are generally more kinetically inert
than their Pt(Il) counterparts and can be activated by reduction within the tumor
microenvironment.

Cellular Signaling Pathways of Platinum
Compounds

The cytotoxic effects of platinum-based drugs are mediated through the activation of complex
cellular signaling pathways. Upon entering the cell and forming DNA adducts, a cascade of
events is initiated, leading to programmed cell death (apoptosis). The following diagram
illustrates a simplified overview of the key signaling pathways involved.
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Caption: Simplified signaling pathway of a Pt(IV) anticancer prodrug.

Logical Workflow for Platinum Drug Action

The following diagram outlines the logical workflow from the administration of a platinum(IV)
prodrug to the induction of apoptosis in cancer cells.
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Caption: Logical workflow of platinum(lV) prodrug activation and action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Platinum Tetrabromide: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b3418968#molecular-weight-of-platinum-tetrabromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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